Ytterbium(III)fluoride

Specification

• CAS No.: 13760-80-0
• Molecular Formula: F3Yb
• Molecular Weight: 230.04 g/mol
• IUPAC Name: trifluoroytterbium
• Standard InChI: InChI=1S/3FH.Yb/h3*1H;/q;;;+3/p-3
• Standard InChI Key: XASAPYQVQBKMIN-UHFFFAOYSA-K
• SMILES: [F-].[F-].[F-].[Yb+3]
• Canonical SMILES: F[Yb](F)F

Introduction

Fundamental Characteristics of Ytterbium(III) Fluoride

Ytterbium(III) fluoride (YbF₃) is an inorganic chemical compound that belongs to the family of lanthanide trifluorides. It is characterized as a white crystalline solid with a nearly spherical morphology at the nanoscale. The compound is also known by several synonyms including ytterbium trifluoride, trifluoroytterbium, and ytterbium fluoride. As with many lanthanide compounds, ytterbium in this compound exists in the +3 oxidation state, which is its most stable form in fluoride compounds.
Unlike many other metal salts, ytterbium(III) fluoride is insoluble in water but moderately soluble in strong mineral acids. This property makes it particularly valuable for certain applications where water stability is required. The compound is also noted to be hygroscopic, meaning it readily absorbs moisture from the air, necessitating careful handling and storage conditions.

Physical and Chemical Properties

Basic Physical Properties

Ytterbium(III) fluoride possesses a range of physical properties that make it suitable for various applications. The compound's fundamental physical parameters are summarized in Table 1.
Table 1: Physical Properties of Ytterbium(III) Fluoride

Property	Value
Chemical Formula	YbF₃
Molecular Weight	230.04 g/mol
Appearance	White crystalline solid
Melting Point	1157°C
Boiling Point	2200-2380°C
Density	8.168-8.2 g/cm³
Refractive Index	1.54
Water Solubility	Insoluble
CAS Registry Number	13760-80-0
The high melting and boiling points of ytterbium(III) fluoride indicate strong ionic bonding within the crystal structure, which contributes to its stability at elevated temperatures. This thermal stability makes it particularly valuable in high-temperature applications such as laser materials and specialty ceramics.

Elemental Composition and Structural Properties

The elemental composition of ytterbium(III) fluoride consists of ytterbium and fluorine in a 1:3 ratio. The precise elemental percentages are shown in Table 2.
Table 2: Elemental Analysis of Ytterbium(III) Fluoride

Element	Percentage (%)
F	24.78
Yb	75.22
Source:
Crystallographically, ytterbium(III) fluoride adopts a crystal structure classified as the YF₃ type, with a space group of Pnma. In this structure, the ytterbium atom typically exhibits an 8-coordinate geometry in the form of a bicapped trigonal prism. This specific arrangement of atoms contributes to the compound's unique properties, particularly its optical characteristics.

Optical Properties

One of the most valuable aspects of ytterbium(III) fluoride is its optical properties, which make it particularly useful in photonic applications. The compound exhibits a refractive index of approximately 1.54, with a specific dispersion formula that can be expressed as:
$n=1.484489+5.4996\times10^{-5}\lambda^{-2}+2.6266\times10^{-3}\lambda^{-4}$
Where λ represents the wavelength of light in micrometers.
This formula describes how the refractive index varies with wavelength, demonstrating that ytterbium(III) fluoride has potential applications in optical components operating across different wavelength ranges. The compound's optical properties are particularly relevant in thin film form, where it has been studied for applications in laser-oriented coatings.

Applications

Optical and Photonic Applications

Ytterbium(III) fluoride finds extensive use in optoelectronic technologies due to its unique optical properties. The compound is particularly valuable in:

• Fiber amplifiers and fiber optic technologies, where it serves as a dopant to enhance signal transmission.

• Solid-state lasers, where its luminescent properties contribute to efficient energy transfer and emission processes.

• High-performance optical materials, including specialized coatings that enable improved performance in laser systems.

• Infrared non-linear optical applications, leveraging its low phonon energy and high thermal stability.
  These applications exploit the compound's specific optical properties, including its refractive index profile and its behavior when incorporated into host materials such as glasses and crystals.

Materials Science Applications

Within materials science, ytterbium(III) fluoride serves multiple functions:

• As a dopant in advanced ceramics and glasses, imparting specific properties including thermal stability and optical characteristics.

• In the manufacture of aluminum nitride powder, where it plays a role in controlling the synthesis process.

• As a colorant in glasses and porcelain enamel glazes, providing specific visual qualities to finished products.

• In oxygen-sensitive applications such as specialty metal production processes.
  These applications take advantage of the compound's chemical stability, high melting point, and ability to influence the properties of host materials.

Emerging Applications

Recent research has identified several emerging applications for ytterbium(III) fluoride:

• In quantum computing, where it shows potential for development of quantum bits (qubits), offering advantages in coherence times and operational stability.

• In nanoscale systems for advanced electronics, where its properties at reduced dimensions offer novel functionality.

• As a precursor for various ytterbium-containing compounds in solid-state chemistry research, facilitating studies on their electronic and magnetic properties.
  These cutting-edge applications represent the frontiers of research and development involving ytterbium(III) fluoride, pointing to its continuing importance in advanced technologies.

Research Developments

Nanoparticle Research

Significant research attention has focused on ytterbium(III) fluoride nanoparticles due to their enhanced properties compared to bulk material. Nanoparticulate forms exhibit nearly spherical morphology and have demonstrated applications in diverse fields from biomedicine to electronics.
Process intensification techniques have been developed to produce uniform nanoparticles with controlled size distributions. Research has shown that high-gravity rotating packed bed reactors can significantly improve the mixing of precursors before hydrothermal synthesis, resulting in ultra-small nanoparticles with more uniform distributions compared to conventional stirred tank reactor methods.
The synthesis of ytterbium(III) fluoride nanoparticles typically involves the use of stabilizing agents such as oleic acid to control particle growth and prevent aggregation. These nanoparticles can be dispersed in various organic solvents including ethanol, acetone, toluene, and cyclohexane, expanding their potential applications.

Optical Materials Research

Extensive research has investigated ytterbium(III) fluoride in thin film form for optical applications. Studies have characterized e-beam evaporated thin films deposited on substrates such as zinc selenide, measuring their optical constants across wide wavelength ranges (0.4-14 μm).
These optical studies have resulted in precise dispersion formulas that describe the refractive index as a function of wavelength, enabling the design of optical components with specific performance characteristics. Such data is crucial for applications in laser technology, optical filters, and specialized coatings.

Biomedical Research

While specific research on ytterbium(III) fluoride in biomedical applications is limited in the provided search results, related compounds such as yttrium fluoride nanoparticles have shown promising antibacterial properties against common bacterial pathogens including Escherichia coli and Staphylococcus aureus at the microgram per milliliter range.
Studies have demonstrated that antimicrobial activity depends on nanoparticle size, with smaller particles generally exhibiting enhanced effect. Medical devices such as catheters coated with these nanoparticles have shown significant reduction in bacterial colonization compared to uncoated surfaces, suggesting similar applications may be feasible for ytterbium(III) fluoride.